Cas no 7607-99-0 (sodium O-pentyl dithiocarbonate)

7607-99-0 structure
Product name:sodium O-pentyl dithiocarbonate
sodium O-pentyl dithiocarbonate Chemical and Physical Properties
Names and Identifiers
-
- sodium O-pentyl dithiocarbonate
- sodium,pentoxymethanedithioate
- Carbonodithioic acid, O-pentyl ester, sodium salt
- Carbonodithioic acid, O-pentyl ester, sodium salt (1:1)
- sodium amyl xanthate
- DTXSID1064748
- AKOS006229464
- 7607-99-0
- EINECS 231-519-2
- NS00082525
- sodium;pentoxymethanedithioate
- SCHEMBL2723880
- RFKHZOHSRQNNPW-UHFFFAOYSA-M
-
- Inchi: InChI=1S/C6H12OS2.Na/c1-2-3-4-5-7-6(8)9;/h2-5H2,1H3,(H,8,9);/q;+1/p-1
- InChI Key: RFKHZOHSRQNNPW-UHFFFAOYSA-M
- SMILES: CCCCCOC(=S)[S-].[Na+]
Computed Properties
- Exact Mass: 186.01503
- Monoisotopic Mass: 186.01490160g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 87.8
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.3Ų
Experimental Properties
- PSA: 9.23
sodium O-pentyl dithiocarbonate Related Literature
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M. Rodrigues,L. Russo,E. Aguiló,L. Rodríguez,I. Ott,L. Pérez-García RSC Adv., 2016,6, 2202-2209
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Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
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Dongnv Jin,Gaojie Jiao,Wenfeng Ren,Jinghui Zhou,Runcang Sun J. Mater. Chem. C, 2021,9, 16450-16458
-
Cheng Wang,Lin Ma,Deqiang Guo,Xin Zhao,Zilin Zhou,Dabin Lin,Fangteng Zhang,Weiren Zhao,Jiahua Zhang,Zhaogang Nie J. Mater. Chem. C, 2020,8, 3374-3379
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Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
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